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Compound of Interest

Compound Name: SB290157 trifluoroacetate

Cat. No.: B10765874

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling SB290157 trifluoroacetate. The following
procedures are designed to ensure the safe handling, use, and disposal of this compound in a
laboratory setting.

Compound Identification:

e Product Name: SB 290157 (trifluoroacetate salt)

e Synonyms: N2-[2-(2,2-diphenylethoxy)acetyl]-L-arginine, 2,2,2-trifluoroacetate
e CAS Number: 1140525-25-2[1][2]

Hazard Identification and Classification:

There is conflicting information in available Safety Data Sheets (SDS) for SB290157
trifluoroacetate. One SDS states the substance is not classified as hazardous according to
the Globally Harmonized System (GHS). However, another classifies it as harmful if swallowed
(Acute toxicity, Oral Category 4) and very toxic to aquatic life with long-lasting effects[1].

Given this discrepancy, it is imperative to handle the compound with caution, adhering to the
more stringent safety precautions. The primary hazards are likely associated with the
trifluoroacetate component, which is related to trifluoroacetic acid, a strong and corrosive
acid[3][4].
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Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate level of PPE for

the specific procedures being performed. The following table summarizes the minimum

recommended PPE for handling SB290157 trifluoroacetate, based on guidelines for handling

trifluoroacetic acid (TFA) and its salts.

PPE Category

Minimum Requirements

Recommended for Larger
Quantities (>100 mL) or
High-Risk Operations

Eye Protection

Chemical safety goggles
meeting American National
Standards Institute (ANSI)
standard Z-87.1.[3][5]

A face shield should be worn in

addition to safety goggles.[3]

Hand Protection

Nitrile gloves are required.[3]
[5][6] Gloves should be
inspected for tears and
degradation before and during
use, and changed immediately
upon contact with the
compound.[6] Double gloving

is recommended.[6]

For high-volume applications,
heavy-duty gloves such as
butyl rubber or Viton may be
more appropriate than

disposable nitrile gloves.[7]

Body Protection

A properly fitting lab coat, long
pants, and closed-toed

footwear must be worn.[5][6]

A chemical-resistant apron
may be required for high-

volume applications.[7]

Respiratory Protection

An approved respirator may be
necessary if there is a risk of
generating dust or aerosols

outside of a fume hood.[3]

If the compound must be
handled outside of a chemical
fume hood, a respiratory
protection analysis should be
performed to determine the

appropriate respirator.[7]

Operational Plan: Step-by-Step Handling Procedures
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All work with SB290157 trifluoroacetate must be conducted in a certified chemical fume hood
to minimize inhalation exposure.[3][5][6] An eyewash station and safety shower must be
immediately accessible in the work area.[5]

1. Preparation and Weighing:
» Before handling, ensure all necessary PPE is donned correctly.

* When weighing the solid compound, perform the task within a chemical fume hood to avoid
the creation and inhalation of dust.[3]

o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.
2. Solution Preparation:

o To prepare a solution, slowly add the solid SB290157 trifluoroacetate to the solvent to
prevent splashing.[3]

e This compound is soluble in DMSO.[2][8][9]

» Ensure the container is appropriately labeled with the chemical name, concentration, and
hazard information.[5]

3. Storage:
» Store SB290157 trifluoroacetate in a cool, dry, and well-ventilated area.[5]
o Keep containers tightly closed when not in use.[3][5]

o Store away from incompatible materials such as strong bases, acids, and oxidizing agents.

[31[5]

Disposal Plan

All waste containing SB290157 trifluoroacetate must be treated as hazardous waste.

1. Waste Collection:
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e Collect all solid and liquid waste containing this compound in designated, clearly labeled
hazardous waste containers.[5]

o Containers should be sturdy, have tight-fitting caps, and be compatible with the chemical.[5]
e Do not mix with incompatible waste streams.

2. Disposal Procedure:

e Do not discharge any waste containing this compound into the sewer system.[3]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[3]
» Arrange for pickup and disposal by a certified hazardous waste management company.

o Empty containers should be handled with care as they may contain product residue. Rinse
containers before disposal.[5]

Visual Workflow for Handling SB290157
Trifluoroacetate

The following diagram illustrates the key steps and safety precautions for the handling of
SB290157 trifluoroacetate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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